Cas no 60492-00-4 (Methyl (2E)-3-hydroxy-2-(7-oxopyrano[2,3-g][1,4]benzodioxin-2-ylidene)propanoate)

• Product Name: Methyl (2E)-3-hydroxy-2-(7-oxopyrano[2,3-g][1,4]benzodioxin-2-ylidene)propanoate
• CAS No: 60492-00-4
• MF: C₁₅H₁₂O₇
• MW: 304.251585006714
• CID: 2189407
• Update Time: 2024-02-29

Methyl (2E)-3-hydroxy-2-(7-oxopyrano[2,3-g][1,4]benzodioxin-2-ylidene)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-[(2E)-7-oxo-7H-pyrano[2,3-g]-1,4-benzodioxin-2(3H)-ylidene]propionic acid methyl ester
• Bethancorol
• Methyl (2E)-3-hydroxy-2-(7-oxopyrano[2,3-g][1,4]benzodioxin-2-ylidene)propanoate

• Inchi： 1S/C15H12O7/c1-19-15(18)9(6-16)13-7-20-11-5-10-8(4-12(11)21-13)2-3-14(17)22-10/h2-5,16H,6-7H2,1H3/b13-9+
• InChI Key： VWRZEGWXTFRXOV-UKTHLTGXSA-N
• SMILES： O1/C(=C(/C(=O)OC)\CO)/COC2C=C3C(C=CC(=O)O3)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 536
• Topological Polar Surface Area: 91.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives p-Dioxolo[2,3-g]coumarins